Cas no 130049-85-3 ((R)-9-Hydroxy Risperidone)

(R)-9-Hydroxy Risperidone is a pharmacologically active metabolite of risperidone, an atypical antipsychotic agent. This enantiomer exhibits selective binding affinity for serotonin (5-HT2A) and dopamine (D2) receptors, contributing to its role in modulating neurotransmitter activity. Its hydroxylated structure enhances solubility and metabolic stability compared to the parent compound, potentially influencing pharmacokinetic profiles. (R)-9-Hydroxy Risperidone is of interest in neuropharmacology research due to its distinct receptor interaction dynamics and implications for therapeutic efficacy. Analytical standards of this compound are utilized in metabolite profiling, drug metabolism studies, and enantioselective assay development, supporting advancements in psychotropic drug research and development.

(R)-9-Hydroxy Risperidone structure

Product Name:(R)-9-Hydroxy Risperidone

CAS No:130049-85-3

MF:C₂₃H₂₇FN₄O₃

MW:426.483888864517

CID:1061808

PubChem ID:9802545

Update Time:2025-06-09

(R)-9-Hydroxy Risperidone Chemical and Physical Properties

Names and Identifiers

- (R)-9-Hydroxy Risperidone
- (9R)-3-[2-[4-(6-fluoro-1,2-benzoxazol-3-yl)piperidin-1-yl]ethyl]-9-hydroxy-2-methyl-6,7,8,9-tetrahydropyrido[1,2-a]pyrimidin-4-one
- Pure Paliperidone (+)
- 9-hydroxyrisperidone
- (R)-Paliperidone
- 9-(R)-Paliperidone
- Paliperidone R-Isomer
- (R)-9-Hydroxy Risperidone ((R)-Paliperidone)
- 3-[2-[4-(6-Fluoro-1,2-benzisoxazol-3-yl)-1-piperidinyl]ethyl]-6,7,8,9-tetrahydro-9(R)-hydroxy-2-methyl-4H-pyrido[1,2-a]pyrimidin-4-one
- (9R)-3-[2-[4-(6-Fluoro-1,2-benzisoxazol-3-yl)-1-piperidinyl]ethyl]-6,7,8,9-tetrahydro -9-hydroxy-2-Methyl-4H-pyrido[1,2-a]pyriMidin-4-one
- PD069838
- AM84407
- AB01562960_01
- NS00010405
- 4H-Pyrido(1,2-a)pyrimidin-4-one, 3-(2-(4-(6-fluoro-1,2-benzisoxazol-3-yl)-1-piperidinyl)ethyl)-6,7,8,9-tetrahydro-9-hydroxy-2-methyl-, (9R)-
- (9R)-3-(2-(4-(6-Fluoro-1,2-benzisoxazol-3-yl)-1-piperidinyl)ethyl)-6,7,8,9-tetrahydro-9-hydroxy-2-methyl-4H-pyrido(1,2-a)pyrimidin-4-one
- (9~{R})-3-[2-[4-(6-fluoranyl-1,2-benzoxazol-3-yl)piperidin-1-yl]ethyl]-2-methyl-9-oxidanyl-6,7,8,9-tetrahydropyrido[1,2-a]pyrimidin-4-one
- (9R)-3-{2-[4-(6-fluoro-1,2-benzoxazol-3-yl)piperidin-1-yl]ethyl}-9-hydroxy-2-methyl-6,7,8,9-tetrahydro-4H-pyrido[1,2-a]pyrimidin-4-one
- CHEMBL2361980
- DTXSID7049059
- Paliperidone, (R)-
- (+)-9-Hydroxyrisperidone
- (9R)-3-{2-[4-(6-Fluoro-1,2-benzisoxazol-3-yl)piperidin-1-yl]ethyl}-9-hydroxy-2-methyl-6,7,8,9-tetrahydro-4H-pyrido[1,2-a]pyrimidin-4-one
- DTXSID60861376
- Paliperidone (Invega)
- DTXCID2028985
- SCHEMBL67205
- (9R)-3-[2-[4-(6-fluoranyl-1,2-benzoxazol-3-yl)piperidin-1-yl]ethyl]-2-methyl-9-oxidanyl-6,7,8,9-tetrahydropyrido[1,2-a]pyrimidin-4-one
- K4I
- CCG-213028
- 9-hydroxy risperidone
- Tox21_113609
- A808242
- 130049-85-3
- Q27157247
- NCGC00389611-01
- (9R)-3-[2-[4-(6-fluoro-1,2-benzoxazol-3-yl)-1-piperidinyl]ethyl]-9-hydroxy-2-methyl-6,7,8,9-tetrahydropyrido[1,2-a]pyrimidin-4-one
- A937348
- CHEBI:83806
- 9R-Paliperidone
- Tox21_113609_1
- CAS-144598-75-4
- NCGC00183874-01
- UNII-29F930S8Z1
- NCGC00186014-02
- 29F930S8Z1
- Inchi： 1S/C23H27FN4O3/c1-14-17(23(30)28-9-2-3-19(29)22(28)25-14)8-12-27-10-6-15(7-11-27)21-18-5-4-16(24)13-20(18)31-26-21/h4-5,13,15,19,29H,2-3,6-12H2,1H3/t19-/m1/s1
- InChI Key： PMXMIIMHBWHSKN-LJQANCHMSA-N
- SMILES： FC1C=CC2=C(C=1)ON=C2C1CCN(CCC2=C(C)N=C3[C@@H](CCCN3C2=O)O)CC1

Computed Properties

Exact Mass: 426.20700
Monoisotopic Mass: 426.20671890g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 31
Rotatable Bond Count: 4
Complexity: 764
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 82.2Å²

Experimental Properties

Melting Point: >142°C (dec.)
Solubility: Chloroform (Slightly), Ethanol (Slightly, Sonicated)
PSA: 84.39000
LogP: 3.01920

(R)-9-Hydroxy Risperidone Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：-20°C Freezer

(R)-9-Hydroxy Risperidone Pricemore >>

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TRC	H953355-0.25mg	(R)-9-Hydroxy Risperidone	130049-85-3	0.25mg	$ 150.00	2022-06-04
TRC	H953355-1mg	(R)-9-Hydroxy Risperidone	130049-85-3	1mg	$ 580.00	2023-09-07
TRC	H953355-2mg	(R)-9-Hydroxy Risperidone	130049-85-3	2mg	$ 1039.00	2023-04-15
TRC	H953355-5mg	(R)-9-Hydroxy Risperidone	130049-85-3	5mg	$ 1573.00	2023-04-15
TRC	H953355-10mg	(R)-9-Hydroxy Risperidone	130049-85-3	10mg	$ 2760.00	2023-09-07
TRC	H953355-250μg	(R)-9-Hydroxy Risperidone	130049-85-3	250μg	$ 184.00	2023-04-15
A2B Chem LLC	AE62858-1mg	(R)-9-Hydroxy Risperidone	130049-85-3	1mg	$663.00	2024-04-20
A2B Chem LLC	AE62858-2mg	(R)-9-Hydroxy Risperidone	130049-85-3	2mg	$1088.00	2024-04-20
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A2B Chem LLC	AE62858-10mg	(R)-9-Hydroxy Risperidone	130049-85-3	10mg	$2802.00	2024-04-20